Cas no 3923-52-2 (1,1-Diphenyl-2-propyn-1-ol)

1,1-Diphenyl-2-propyn-1-ol is a tertiary alcohol featuring a phenyl-substituted propargylic structure. This compound is characterized by its distinct molecular architecture, combining a hydroxyl group with adjacent phenyl and alkynyl functionalities. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both phenyl and alkynyl groups enhances its reactivity, enabling applications in cross-coupling reactions, cycloadditions, and nucleophilic additions. Its stability under standard conditions and well-defined crystalline form facilitate handling and purification. Researchers value this compound for its utility in constructing complex molecular frameworks, making it a valuable reagent in synthetic chemistry.

1,1-Diphenyl-2-propyn-1-ol structure

Product Name:1,1-Diphenyl-2-propyn-1-ol

CAS No:3923-52-2

MF:C₁₅H₁₂O

MW:208.255184173584

MDL:MFCD00041570

CID:84887

PubChem ID:87568920

Update Time:2025-11-02

1,1-Diphenyl-2-propyn-1-ol Chemical and Physical Properties

Names and Identifiers

- 1,1-Diphenyl-2-propyn-1-ol
- Diphenyl ethynyl carbinol
- 1,1-diphenylprop-2-yn-1-ol
- Diphenylethinylcarbinol
- Diphenylethynylcarbinol
- Ethynyldiphenylmethanol
- 1,1-Diphenylpropargyl alcohol
- 3,3-Diphenyl-3-hydroxy-1-propyne
- Benzenemethanol, .alpha.-ethynyl-.alpha.-phenyl-
- 2-Propyn-1-ol, 1,1-diphenyl-
- 6LV4Q9O7K4
- Benzenemethanol, alpha-ethynyl-alpha-phenyl-
- SMCLTAARQYTXLW-UHFFFAOYSA-N
- Benzenemethanol, a-ethynyl-a-phenyl-
- AK175164
- 1,1-Diphenyl-2-propyn-1-ol, 9
- A824476
- 3923-52-2
- NSC113228
- D2495
- NSC-113228
- FS-4039
- InChI=1/C15H12O/c1-2-15(16,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h1,3-12,16H
- EU-0000049
- .ALPHA.-ETHYNYL-.ALPHA.-PHENYLBENZENEMETHANOL
- F14896
- BRN 0514549
- AKOS001483106
- NSC 113228
- AMY30930
- J-660060
- GEO-02729
- 1,1-diphenyl-2-propyne-1-ol
- MFCD00041570
- 1,1-diphenylpropyn-1-ol
- 1,1-diphenyl-prop-2-yn-1-ol
- HMS1607A15
- 1,1-Diphenyl-2-propyn-1-ol, 99%
- SR-01000388957
- W-200338
- AC-29752
- SR-01000388957-1
- 1,1-Diphenyl-2-propyne 1-ol
- CS-0132297
- 1,1-diphenyl-1-hydroxy-2-propyne
- FT-0606146
- SCHEMBL362964
- 1,1-di(phenyl)prop-2-yn-1-ol
- DTXSID3021697
- 4-06-00-04940 (Beilstein Handbook Reference)
- 2-Propyn-1-ol,1-diphenyl-
- CCG-103098
- UNII-6LV4Q9O7K4
- Diphenyl-2-propyn-1-ol
- 3,3-diphenyl-1-propyn-3-ol
- 3,3-DIPHENYL-PROPYN-1-OL
- BDBM50200116
- SY039356
- 1 pound not1-Diphenyl-2-propyn-1-ol
- SMCLTAARQYTXLW-UHFFFAOYSA-
- CHEMBL3933877
- BBL027978
- DB-002359
- ETHYNYLDIPHENYLMETHANOL ; DIPHENYL ETHYNYL CARBINOL
- STL008012
- MDL： MFCD00041570
- Inchi： 1S/C15H12O/c1-2-15(16,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h1,3-12,16H
- InChI Key： SMCLTAARQYTXLW-UHFFFAOYSA-N
- SMILES： OC(C#C)(C1C=CC=CC=1)C1C=CC=CC=1
- BRN： 0514549

Computed Properties

Exact Mass: 208.08900
Monoisotopic Mass: 208.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: White to yellow crystalline solid
Density: 1.0459 (rough estimate)
Melting Point: 47.0 to 51.0 deg-C
Boiling Point: 200°C/60mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: 1.5361 (estimate)
Water Partition Coefficient: Insoluble in water.
PSA: 20.23000
LogP: 2.55570

1,1-Diphenyl-2-propyn-1-ol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：10-23
RTECS：DA4796050
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S22;S24/25

1,1-Diphenyl-2-propyn-1-ol Customs Data

HS CODE：2906299090
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1-Diphenyl-2-propyn-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D838061-25g	1,1-Diphenyl-2-propyn-1-ol	3923-52-2	99 %	25g	720.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	477443-5G	1,1-Diphenyl-2-propyn-1-ol	3923-52-2		5g	¥401.18	2023-12-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	477443-25G	1,1-Diphenyl-2-propyn-1-ol	3923-52-2		25g	¥1478.19	2023-12-05
Fluorochem	136700-1g	1,1-Diphenyl-2-propyn-1-ol	3923-52-2	98%	1g	￡10.00	2022-02-28
Fluorochem	136700-5g	1,1-Diphenyl-2-propyn-1-ol	3923-52-2	98%	5g	￡18.00	2022-02-28
Fluorochem	136700-25g	1,1-Diphenyl-2-propyn-1-ol	3923-52-2	98%	25g	￡55.00	2022-02-28
Fluorochem	136700-100g	1,1-Diphenyl-2-propyn-1-ol	3923-52-2	98%	100g	￡215.00	2022-02-28
TRC	D493008-10mg	1,1-Diphenyl-2-propyn-1-ol	3923-52-2		10mg	$ 50.00	2022-06-05
TRC	D493008-50mg	1,1-Diphenyl-2-propyn-1-ol	3923-52-2		50mg	$ 65.00	2022-06-05
TRC	D493008-100mg	1,1-Diphenyl-2-propyn-1-ol	3923-52-2		100mg	$ 80.00	2022-06-05

1,1-Diphenyl-2-propyn-1-ol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3923-52-2)1,1-DIPHENYL-2-PROPY

Order Number:1669000

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:10

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3923-52-2)1,1-二苯基-2-丙炔-1-醇

Order Number:LE1669000

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

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2. Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols

Baoyi Yu,Yu Xie,Fatma B. Hamad,Karen Leus,Alex A. Lyapkov,Kristof Van Hecke,Francis Verpoort New J. Chem. 2015 39 1858
3. [Ru(η3-2-C3H4Me)(CO)(dppf)][SbF6]: a mononuclear 16e? ruthenium(ii) catalyst for propargylic substitution and isomerization of HCCCPh2(OH)

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